Cas no 28276-07-5 (Benzene, 1,1'-oxybis[4-(phenylsulfonyl)-)

28276-07-5 structure
Product name:Benzene, 1,1'-oxybis[4-(phenylsulfonyl)-
Benzene, 1,1'-oxybis[4-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-(benzenesulfonyl)-4-[4-(benzenesulfonyl)phenoxy]benzene
- 4-phenylsulfonylphenyl ether
- 28276-07-5
- 1,1'-{Oxybis[(4,1-phenylene)sulfonyl]}dibenzene
- SCHEMBL6848913
- DTXSID10514865
- Benzene, 1,1'-oxybis[4-(phenylsulfonyl)-
-
- Inchi: InChI=1S/C24H18O5S2/c25-30(26,21-7-3-1-4-8-21)23-15-11-19(12-16-23)29-20-13-17-24(18-14-20)31(27,28)22-9-5-2-6-10-22/h1-18H
- InChI Key: UYEHYBQFYYYRJE-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)S(=O)(=O)C4=CC=CC=C4
Computed Properties
- Exact Mass: 450.05964
- Monoisotopic Mass: 450.05956602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 686
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.3Ų
- XLogP3: 5
Experimental Properties
- PSA: 77.51
Benzene, 1,1'-oxybis[4-(phenylsulfonyl)- Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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